3-Bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde

• IUPAC Name: 3-bromo-5-methoxy-4-[(4-methylphenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C16H15BrO3/c1-11-3-5-12(6-4-11)10-20-16-14(17)7-13(9-18)8-15(16)19-2/h3-9H,10H2,1-2H3
• InChI Key: CQDHMSQODPWJCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2Br)C=O)OC
• Molecular Formula: C16H15BrO3
• Molecular Weight: 335.19 g/mol
• CAS No.: 351066-31-4

Description

3-Bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde is a chemical compound with the molecular formula C16H15BrO3. It has a molecular weight of 335.19.

Synthesis Analysis

The compound is formed by the solvent-free bromination of 4-methoxybenzaldehyde using 1,3-di-n-butylimidazolium tribromide, as a brominating reagent.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromo, methoxy, and (4-methylbenzyl)oxy groups. The exact structure can be viewed using Java or Javascript.

Scientific Research Applications

Application in Photodynamic Therapy

The compound is involved in the synthesis of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base. These zinc phthalocyanines demonstrate potential for photodynamic therapy applications, particularly in cancer treatment due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making them effective Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Role in Oxidation Reactions

The compound is relevant in oxidation reactions, specifically in distinguishing between oxidants that react via single electron transfer and those reacting by direct oxygen atom transfer. This differentiation is crucial in the formation of various methoxy substituted benzaldehydes and related derivatives (Lai, Lepage, & Lee, 2002).

Involvement in Regioselective Protection

The compound is used in the regioselective protection of hydroxyl groups in related benzaldehyde derivatives. This application is significant in synthetic chemistry for achieving selective functionalization of molecules (Plourde & Spaetzel, 2002).

Photocatalytic Oxidation Research

It plays a role in the photocatalytic oxidation of benzyl alcohol derivatives. These processes, catalyzed by TiO2 under O2 atmosphere, are critical for the transformation of various benzyl alcohols into corresponding aldehydes, highlighting its importance in green chemistry applications (Higashimoto et al., 2009).

Synthesis of Bromophenols

The compound is involved in the synthesis and pharmacological study of bromophenols, with applications in antibacterial and cytotoxic activities. This application demonstrates its relevance in the development of new pharmaceutical compounds (Xu et al., 2003).